4-[1-(4-Fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid

• IUPAC Name: 4-[1-(4-fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C13H16FNO3/c1-9(10-3-5-11(14)6-4-10)15(2)12(16)7-8-13(17)18/h3-6,9H,7-8H2,1-2H3,(H,17,18)
• InChI Key: FRMHWGHEUOBBGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)N(C)C(=O)CCC(=O)O
• Molecular Formula: C13H16FNO3
• Molecular Weight: 253.27 g/mol

Description

4-[1-(4-Fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid, also known as FEB, is a chemical compound that has been widely studied for its potential applications in scientific research. FEB is a synthetic compound that belongs to the class of beta-keto amphetamines, which are known to have stimulant properties.

Mechanism of Action

4-[1-(4-Fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid acts as a reuptake inhibitor of dopamine and norepinephrine, which leads to an increase in their levels in the brain. This results in an increase in alertness, attention, and focus. This compound also has a weak affinity for serotonin receptors, which may contribute to its mood-enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also causes an increase in the release of glucose and fatty acids from the liver. This compound has been shown to have a low potential for abuse and dependence, which makes it a potential candidate for the treatment of ADHD and other related disorders.

Advantages and Limitations for Lab Experiments

4-[1-(4-Fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid has several advantages for lab experiments. It is easy to synthesize and purify, and it has a low potential for abuse and dependence. However, this compound has several limitations for lab experiments. It has a short half-life and may require frequent dosing. It may also have potential side effects that need to be carefully monitored.

Future Directions

There are several directions for future research on 4-[1-(4-Fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid. One area of interest is the development of this compound-based drugs for the treatment of ADHD and other related disorders. Another area of interest is the investigation of the potential neuroprotective effects of this compound. Additionally, the development of new synthesis methods and the investigation of the structure-activity relationship of this compound may lead to the discovery of new compounds with potential therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has stimulant properties and can increase the release of dopamine and norepinephrine in the brain. This compound has several advantages for lab experiments, but also has limitations that need to be carefully monitored. Future research on this compound may lead to the discovery of new compounds with potential therapeutic applications.

Synthesis Methods

4-[1-(4-Fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid can be synthesized through a multistep process that involves the reaction of 4-fluoroacetophenone with methylamine and ethylamine, followed by the addition of a keto acid. The final product is obtained through purification and crystallization.

Scientific Research Applications

4-[1-(4-Fluorophenyl)ethyl-methylamino]-4-oxobutanoic acid has been widely studied for its potential applications in scientific research. Some of the areas where this compound has been investigated include neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have stimulant properties and can increase the release of dopamine and norepinephrine in the brain. This makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and other related disorders.